Cas no 82318-04-5 (Unii-97H81B3QY8)

Unii-97H81B3QY8 structure
Unii-97H81B3QY8 structure
Product name:Unii-97H81B3QY8
CAS No:82318-04-5
MF:C72H89N17O15
MW:1432.58197569847
CID:2655127

Unii-97H81B3QY8 Chemical and Physical Properties

Names and Identifiers

    • 97H81B3QY8
    • monoacetate6-(3-(9-anthracenyl)-D-alanine)-luteinizing hormone-releasing factor (pig)
    • (D-Ana(sup 6))-LHRH acetate
    • (6-(3-(9-Anthryl)-D-alanine))-LHRH acetate
    • Luteinizing hormone-releasing factor(pig), 6-(3-(9-anthracenyl)-D-alanine)-, monoacetate (salt)
    • Q27272007
    • 6-(3-(9-Anthracenyl)-D-alanine)-luteinizing hormone-releasing factor (pig), monoacetate
    • Unii-97H81B3QY8
    • Inchi: 1S/C70H85N17O13.C2H4O2/c1-38(2)27-52(62(93)80-51(17-9-25-75-70(72)73)69(100)87-26-10-18-58(87)68(99)77-35-59(71)90)81-66(97)56(32-48-45-13-5-3-11-40(45)29-41-12-4-6-14-46(41)48)85-63(94)53(28-39-19-21-44(89)22-20-39)82-67(98)57(36-88)86-64(95)54(30-42-33-76-49-16-8-7-15-47(42)49)83-65(96)55(31-43-34-74-37-78-43)84-61(92)50-23-24-60(91)79-50;1-2(3)4/h3-8,11-16,19-22,29,33-34,37-38,50-58,76,88-89H,9-10,17-18,23-28,30-32,35-36H2,1-2H3,(H2,71,90)(H,74,78)(H,77,99)(H,79,91)(H,80,93)(H,81,97)(H,82,98)(H,83,96)(H,84,92)(H,85,94)(H,86,95)(H4,72,73,75);1H3,(H,3,4)/t50-,51-,52-,53-,54-,55-,56+,57-,58-;/m0./s1
    • InChI Key: IFWUVPMBRVUBKX-IWMYBUNZSA-N
    • SMILES: O=C([C@H](CCCNC(=N)N)NC([C@H](CC(C)C)NC([C@@H](CC1C2C=CC=CC=2C=C2C=CC=CC=12)NC([C@H](CC1C=CC(=CC=1)O)NC([C@H](CO)NC([C@H](CC1=CNC2C=CC=CC1=2)NC([C@H](CC1=CNC=N1)NC([C@@H]1CCC(N1)=O)=O)=O)=O)=O)=O)=O)=O)N1CCC[C@H]1C(NCC(N)=O)=O.OC(C)=O

Computed Properties

  • Exact Mass: 1431.672405
  • Monoisotopic Mass: 1431.672405
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 18
  • Hydrogen Bond Acceptor Count: 17
  • Heavy Atom Count: 104
  • Rotatable Bond Count: 34
  • Complexity: 2870
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 8
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 509

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